Cas no 21405-59-4 (Propanedioic acid, [(4-methylphenyl)methylene]-)

• Product name: Propanedioic acid, [(4-methylphenyl)methylene]-
• CAS No: 21405-59-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1404826

Propanedioic acid, [(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(4-methylphenyl)methylene]-
• 3-(4-methylphenyl)-2-carboxy-2-propenoic acid
• (4-Methyl-benzyliden)-malonsaeure
• (4-methyl-benzylidene)-malonic acid
• 2-(4-Methylbenzylidene)malonic acid
• Propanedioic acid, 2-[(4-methylphenyl)methylene]-

• Inchi： 1S/C11H10O4/c1-7-2-4-8(5-3-7)6-9(10(12)13)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： DTESVSJGQRBZEK-UHFFFAOYSA-N
• SMILES： C(O)(=O)/C(=C\C1=CC=C(C)C=C1)/C(O)=O

Computed Properties

• Exact Mass: 206.05800

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Melting Point: 219-220 °C
• Boiling Point: 395.6±30.0 °C(Predicted)
• PSA: 74.60000
• LogP: 1.54760
• pka: 2.01±0.10(Predicted)